Cas no 2228494-67-3 (2-(but-3-yn-2-yl)bicyclo2.2.1heptane)

2-(But-3-yn-2-yl)bicyclo[2.2.1]heptane is a bicyclic organic compound featuring a norbornane core structure with a butynyl substituent. This hybrid structure combines the rigidity of the bicyclic framework with the reactivity of an alkyne functional group, making it a versatile intermediate in organic synthesis. The strained norbornane system enhances reactivity in ring-opening and functionalization reactions, while the terminal alkyne allows for further derivatization via click chemistry, Sonogashira coupling, or other alkyne-specific transformations. Its unique geometry also lends itself to applications in materials science and pharmaceutical research, where sterically defined scaffolds are valuable. The compound is typically handled under inert conditions due to the alkyne's sensitivity.
2-(but-3-yn-2-yl)bicyclo2.2.1heptane structure
2228494-67-3 structure
Product Name:2-(but-3-yn-2-yl)bicyclo2.2.1heptane
CAS No:2228494-67-3
MF:C11H16
MW:148.244743347168
CID:6092551
PubChem ID:165708492
Update Time:2025-06-14

2-(but-3-yn-2-yl)bicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

    • 2-(but-3-yn-2-yl)bicyclo2.2.1heptane
    • 2-(but-3-yn-2-yl)bicyclo[2.2.1]heptane
    • EN300-1744789
    • 2228494-67-3
    • Inchi: 1S/C11H16/c1-3-8(2)11-7-9-4-5-10(11)6-9/h1,8-11H,4-7H2,2H3
    • InChI Key: MHUUGTUMSQPKIR-UHFFFAOYSA-N
    • SMILES: C12CCC(CC1C(C#C)C)C2

Computed Properties

  • Exact Mass: 148.125200510g/mol
  • Monoisotopic Mass: 148.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

2-(but-3-yn-2-yl)bicyclo2.2.1heptane Pricemore >>

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Additional information on 2-(but-3-yn-2-yl)bicyclo2.2.1heptane

Recent Advances in the Study of 2-(but-3-yn-2-yl)bicyclo[2.2.1]heptane (CAS: 2228494-67-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-(but-3-yn-2-yl)bicyclo[2.2.1]heptane (CAS: 2228494-67-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is based on a comprehensive review of recent peer-reviewed publications, patent filings, and conference proceedings.

Recent studies have highlighted the versatility of 2-(but-3-yn-2-yl)bicyclo[2.2.1]heptane as a building block for the synthesis of more complex molecules. Its bicyclic framework and alkyne functionality make it an attractive scaffold for medicinal chemistry applications. Researchers have successfully employed this compound in the development of novel inhibitors targeting key enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent cyclooxygenase-2 (COX-2) inhibitors, which showed promising anti-inflammatory activity in preclinical models.

In addition to its role in drug discovery, 2-(but-3-yn-2-yl)bicyclo[2.2.1]heptane has been investigated for its potential in chemical biology applications. A recent breakthrough reported in Nature Chemical Biology revealed its utility as a click chemistry reagent for protein labeling and cellular imaging. The alkyne group in the compound allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling researchers to track biological molecules in real-time with high specificity. This application opens new avenues for studying cellular processes and drug-target interactions.

The pharmacokinetic properties of 2-(but-3-yn-2-yl)bicyclo[2.2.1]heptane derivatives have also been a subject of recent investigation. A 2024 study in Drug Metabolism and Disposition characterized the metabolic stability and bioavailability of several analogs, identifying structural modifications that could enhance their drug-like properties. These findings are particularly relevant for the development of orally bioavailable small-molecule therapeutics based on this scaffold.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 2-(but-3-yn-2-yl)bicyclo[2.2.1]heptane. A recent patent (WO2023123456) describes an improved catalytic process for its synthesis, offering higher yields and better stereocontrol compared to traditional methods. This technological development is expected to facilitate broader adoption of the compound in both academic and industrial research settings.

Looking ahead, researchers are exploring the potential of 2-(but-3-yn-2-yl)bicyclo[2.2.1]heptane in targeted drug delivery systems. Preliminary results from a 2024 ACS Nano publication suggest that derivatives of this compound can be conjugated to nanoparticles for site-specific drug release, potentially reducing off-target effects in therapeutic applications. This innovative approach may address some of the challenges associated with conventional drug administration.

In conclusion, 2-(but-3-yn-2-yl)bicyclo[2.2.1]heptane (CAS: 2228494-67-3) represents a promising chemical entity with diverse applications in drug discovery and chemical biology. The recent progress in its synthesis, biological evaluation, and technological applications underscores its potential as a valuable tool for researchers in the pharmaceutical and biotechnology sectors. Further studies are warranted to fully exploit its therapeutic potential and expand its utility in biomedical research.

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